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Compound of Interest

Compound Name:
3-(2-

Methoxyphenyl)propiophenone

Cat. No.: B1338761 Get Quote

An in-depth analysis of the basic properties, synthesis, and potential biological activities of 3-
(2-Methoxyphenyl)propiophenone is provided in this technical guide. Due to the limited

availability of specific experimental data for 3-(2-Methoxyphenyl)propiophenone in publicly

accessible databases, this report also includes data on its close structural isomers, 3'-

methoxypropiophenone and 4'-methoxypropiophenone, to provide a comparative context for

researchers, scientists, and drug development professionals.

Compound Identity and Structure
3-(2-Methoxyphenyl)propiophenone, also known as 1-phenyl-3-(2-methoxyphenyl)propan-1-

one, is an aromatic ketone. Its chemical structure consists of a propiophenone core with a 2-

methoxyphenyl group attached to the β-carbon of the propyl chain.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
1-phenyl-3-(2-methoxyphenyl)propan-1-
one

Molecular Formula C₁₆H₁₆O₂

Molecular Weight 240.30 g/mol

Canonical SMILES COC1=CC=CC=C1CCC(=O)C2=CC=CC=C2

InChI Key
InChIKey=Generated upon synthesis and

characterization

| CAS Number | Not assigned |

Physicochemical Properties
Specific experimental data for the physicochemical properties of 3-(2-
Methoxyphenyl)propiophenone are not readily available. However, properties can be

predicted and compared with its isomers.

Table 2: Comparison of Physicochemical Properties of Methoxypropiophenone Isomers
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Property

3-(2-
Methoxyphenyl)pro
piophenone
(Predicted)

3'-
Methoxypropiophe
none[1][2][3][4][5]

4'-
Methoxypropiophe
none

Appearance
Colorless to light
yellow liquid

Colorless to light
yellow liquid[2][4]
[5]

-

Boiling Point
~250-260 °C at 760

mmHg

259 °C at 760

mmHg[2][4][5]
-

Density ~1.0-1.1 g/cm³
1.016 - 1.0812

g/cm³[3][4][5]
-

Flash Point ~100-110 °C 98.9 °C[3][4][5] -

Refractive Index ~1.52
1.5230 (estimate)[2][4]

[5]
-

Solubility
Good solubility in

organic solvents

Good solubility in

common organic

solvents[4][5]

-

| Storage | Sealed in dry, Room Temperature | Sealed in dry, Room Temperature[2][4][5] | - |

Synthesis and Experimental Protocols
While a specific, validated synthesis protocol for 3-(2-Methoxyphenyl)propiophenone is not

documented in the searched literature, a plausible synthetic route can be proposed based on

established organic chemistry reactions. One common method for the synthesis of similar

propiophenones is the Friedel-Crafts acylation or related reactions.

A potential synthesis workflow for 3-(2-Methoxyphenyl)propiophenone is outlined below. This

is a hypothetical protocol that would require experimental validation.
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Caption: Proposed synthesis of 3-(2-Methoxyphenyl)propiophenone.

Experimental Protocol (Hypothetical)
Reaction Setup: To a stirred solution of anhydrous aluminum chloride (1.2 equivalents) in an

inert solvent such as dichloromethane at 0 °C, add 2-methoxyphenylacetyl chloride (1

equivalent).

Addition of Benzene: Slowly add benzene (1.1 equivalents) to the reaction mixture.

Reaction: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction

progress by thin-layer chromatography.

Quenching: Carefully pour the reaction mixture into a beaker of ice-water with concentrated

hydrochloric acid to decompose the aluminum complex.

Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.

Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution

and brine.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain 3-(2-
Methoxyphenyl)propiophenone.

Spectral Data
No specific spectral data for 3-(2-Methoxyphenyl)propiophenone was found. However, ¹H

NMR and ¹³C NMR spectra for the related isomer, 3'-methoxypropiophenone, have been

reported[2][6]. These can serve as a reference for the expected chemical shifts in the target

molecule.

Table 3: ¹H NMR Data for 3'-Methoxypropiophenone

Chemical Shift
(ppm)

Multiplicity Integration Assignment

1.23 t 3H -CH₃

3.00 q 2H -CH₂-

3.86 s 3H -OCH₃

7.10 dd 1H Ar-H

7.37 t 1H Ar-H

7.50 t 1H Ar-H

| 7.54 | d | 1H | Ar-H |

Biological Activity and Signaling Pathways
There is no direct research on the biological activities or associated signaling pathways of 3-(2-
Methoxyphenyl)propiophenone. However, related compounds containing methoxyphenyl

moieties have been investigated for various biological activities. For instance, some

methoxylated chalcones and phenols exhibit antioxidant, anti-inflammatory, and anticancer

properties[7][8][9][10].
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(E)-2-methoxy-4-(3-(4-methoxyphenyl) prop-1-en-1-yl) phenol (MMPP), a compound with some

structural similarities, has been shown to be a selective inhibitor of the STAT3 signaling

pathway, which is implicated in inflammation and amyloidogenesis in Alzheimer's disease[9].

MMPP treatment in a mouse model of Alzheimer's disease was found to reduce

neuroinflammation and the production of amyloid-β by inhibiting STAT3[9].

Below is a simplified representation of the STAT3 signaling pathway that could be a

hypothetical target for compounds with similar structural motifs.
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Caption: Simplified STAT3 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1338761?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Specific GHS hazard information for 3-(2-Methoxyphenyl)propiophenone is not available. For

its isomer, 3'-methoxypropiophenone, some reports indicate it may be harmful if swallowed or

inhaled, and may cause skin and eye irritation[11]. Standard laboratory safety precautions

should be taken when handling this class of compounds. This includes the use of personal

protective equipment such as gloves, lab coats, and safety glasses. Work should be conducted

in a well-ventilated fume hood.

Conclusion
3-(2-Methoxyphenyl)propiophenone is a compound for which specific experimental data is

lacking in the current scientific literature. This guide has provided predicted properties and a

hypothetical synthesis protocol based on the known chemistry of its isomers and related

molecules. The biological activity of structurally similar compounds suggests that this molecule

could be of interest for further investigation, particularly in the context of anti-inflammatory and

neuroprotective research. Further experimental work is required to fully characterize its

physicochemical properties, validate synthetic routes, and explore its potential biological

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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